1-Methoxy-3-(pentafluorosulfanyl)benzene
Overview
Description
1-Methoxy-3-(pentafluorosulfanyl)benzene is an organosulfur compound . It is also known as pentafluoro-(3-methoxyphenyl)-λ6-sulfane. The molecular formula is C7H7F5OS and the molecular weight is 234.19.
Synthesis Analysis
The synthesis of pentafluorosulfanylbenzene, a related compound, has been described in the literature . The original synthesis involved the fluorination of diphenyl disulfide by AgF2, but this method had a low yield . A more efficient method involves the fluorination of diphenyl disulfide with xenon difluoride, although this method still only has a 25% yield .Molecular Structure Analysis
The molecular structure of 1-Methoxy-3-(pentafluorosulfanyl)benzene consists of a benzene ring with a methoxy group (-OCH3) and a pentafluorosulfanyl group (-SF5) attached. The exact structure can be determined using various spectroscopic techniques .Chemical Reactions Analysis
Pentafluorosulfanylbenzene, a related compound, is known for its high chemical stability under a wide range of conditions, including oxidizing, reducing, strongly acidic, and strongly basic environments . The pentafluorosulfanyl group is a strong electron-withdrawing group, leading to electrophilic aromatic substitution reactions at the meta position .Scientific Research Applications
Synthesis and Nucleophilic Aromatic Substitution
1-Methoxy-3-(pentafluorosulfanyl)benzene is used in chemical synthesis, particularly in nucleophilic aromatic substitution reactions. For example, it can undergo nucleophilic substitution of the fluorine atom with various nucleophiles such as oxygen, sulfur, and nitrogen, leading to novel benzenes with a disubstitution pattern. These reactions are essential in developing new chemical entities with potential applications in various fields, including materials science and pharmaceuticals (Javier Ajenjo et al., 2016).
Vicarious Nucleophilic Substitution Reactions
Vicarious nucleophilic substitutions (VNS) of hydrogen in nitro(pentafluorosulfanyl)benzenes with carbanions, including 1-Methoxy-3-(pentafluorosulfanyl)benzene, result in substituted benzenes. This process is significant for introducing various functional groups into the benzene ring, which is crucial in organic synthesis and the development of new compounds (P. Beier et al., 2011).
Direct Amination and Synthesis of Benzimidazoles
The compound is also used in direct amination processes. For instance, it can be converted into different anilines, which are then used as precursors for synthesizing benzimidazoles, quinoxalines, and benzotriazoles. These compounds have a range of applications, particularly in the pharmaceutical industry (Tereza Pastýříková et al., 2012).
Inifer Mechanism in Cationic Polymerizations
1,4-Bis(1-methoxy-1-methylethyl)benzene, a related compound, has been studied as a novel generation of inifers (initiator/transfer agents) for cationic polymerizations. This research provides insights into the potential use of similar methoxy(pentafluorosulfanyl)benzene compounds in polymer science (T. Dittmer et al., 1992).
Safety And Hazards
properties
IUPAC Name |
pentafluoro-(3-methoxyphenyl)-λ6-sulfane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F5OS/c1-13-6-3-2-4-7(5-6)14(8,9,10,11)12/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQYKUTZKSQCGIC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)S(F)(F)(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90719139 |
Source
|
| Record name | 1-Methoxy-3-(pentafluoro-lambda~6~-sulfanyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90719139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxy-3-(pentafluorosulfanyl)benzene | |
CAS RN |
1272542-23-0 |
Source
|
| Record name | 1-Methoxy-3-(pentafluoro-lambda~6~-sulfanyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90719139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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